Cas no 156973-13-6 (4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(5-hydroxy-2,4-dimethoxyphenyl)-3,6-dimethoxy-)

• Product Name: 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(5-hydroxy-2,4-dimethoxyphenyl)-3,6-dimethoxy-
• CAS No: 156973-13-6
• MF: C₁₉H₁₈O₉
• MW: 390.340826511383
• CID: 1335283
• Update Time: 2024-08-18

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(5-hydroxy-2,4-dimethoxyphenyl)-3,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(5-hydroxy-2,4-dimethoxyphenyl)-3,6-dimethoxy-
• 5,7-Dihydroxy-2-(5-hydroxy-2,4-dimethoxyphenyl)-3,6-dimethoxy-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(5-hydroxy-2,4-dimethoxyphenyl)-3,6-dimethoxy-

• Inchi： 1S/C19H18O9/c1-24-11-7-12(25-2)9(20)5-8(11)17-19(27-4)16(23)14-13(28-17)6-10(21)18(26-3)15(14)22/h5-7,20-22H,1-4H3
• InChI Key： OBCOSISSVOSFPJ-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC(C2=C(OC)C(=O)C3C(=CC(=C(C=3O)OC)O)O2)=C(OC)C=1

Computed Properties

• Exact Mass: 390.09504
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• XLogP3: 1.83

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 695.3±55.0 °C(Predicted)
• PSA: 123.91
• pka: 6.27±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 6-O-methylated flavonoids